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Compound of Interest

Compound Name: (R)-(-)-5-Hexen-2-ol

Cat. No.: B103396 Get Quote

For Researchers, Scientists, and Drug Development Professionals

(R)-(-)-5-Hexen-2-ol is a versatile chiral building block in asymmetric synthesis, primarily

utilized through its derivative, (R)-(+)-1,2-epoxy-5-hexene. This key intermediate provides a

stereochemically defined starting point for the construction of complex molecular architectures

found in various pharmaceutically active compounds. Its applications span the synthesis of

potent antiviral drugs and bioactive natural products.

This document provides detailed application notes and experimental protocols for the use of

(R)-(-)-5-Hexen-2-ol's epoxide derivative in the synthesis of a crucial intermediate for the anti-

HIV drug Lenacapavir and in the total synthesis of the cytotoxic natural product (+)-gigantecin.

Application Note 1: Synthesis of a Key Bicyclic
Ketone Intermediate for Lenacapavir
(R)-(+)-1,2-epoxy-5-hexene, derived from (R)-(-)-5-Hexen-2-ol, is a critical starting material for

the synthesis of (1R,5S)-bicyclo[3.1.0]hexan-2-one, a key intermediate in the production of the

long-acting HIV capsid inhibitor, Lenacapavir. The synthesis involves a stereospecific

cyclopropanation followed by oxidation.
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Experimental Workflow: Lenacapavir Intermediate
Synthesis

Step 1: Epoxidation (Conceptual) Step 2: Synthesis of Bicyclic Ketone Intermediate
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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